Cas no 220932-65-0 ((2α,5β,7β,10β,13α)-4,10-Diacetoxy-1,7-dihydroxy-9-oxo-13-{[(2E)-3-phenyl-2-propenoyl]oxy}-5,20-epoxytax-11-en-2-yl benzoate)

• Product Name: (2α,5β,7β,10β,13α)-4,10-Diacetoxy-1,7-dihydroxy-9-oxo-13-{[(2E)-3-phenyl-2-propenoyl]oxy}-5,20-epoxytax-11-en-2-yl benzoate
• CAS No: 220932-65-0
• MF: C₄₀H₄₄O₁₂
• MW: 716.770173072815
• CID: 3013701
• PubChem ID: 5321740
• Update Time: 2024-11-26

(2α,5β,7β,10β,13α)-4,10-Diacetoxy-1,7-dihydroxy-9-oxo-13-{[(2E)-3-phenyl-2-propenoyl]oxy}-5,20-epoxytax-11-en-2-yl benzoate Chemical and Physical Properties

Names and Identifiers

• 13-O-Cinnamoylbaccatin III
• Taxuspinanane J
• [(1S,2S,3R,4S,7R,9S,10S,12R,15S)-4,12-Diacetyloxy-1,9-dihydroxy-10,14,17,17-tetramethyl-11-oxo-15-[(
• (2α,5β,7β,10β,13α)-4,10-Diacetoxy-1,7-dihydroxy-9-oxo-13-{[(2E)-3-phenyl-2-propenoyl]oxy}-5,20-epoxy
• CS-0139820
• [(1S,2S,3R,4S,7R,9S,10S,12R,15S)-4,12-Diacetyloxy-1,9-dihydroxy-10,14,17,17-tetramethyl-11-oxo-15-[(E)-3-phenylprop-2-enoyl]oxy-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate
• 220932-65-0
• HY-N8070
• AKOS040760936
• DA-69469
• (2α,5β,7β,10β,13α)-4,10-Diacetoxy-1,7-dihydroxy-9-oxo-13-{[(2E)-3-phenyl-2-propenoyl]oxy}-5,20-epoxytax-11-en-2-yl benzoate

• Inchi： 1S/C40H44O12/c1-22-27(50-30(44)18-17-25-13-9-7-10-14-25)20-40(47)35(51-36(46)26-15-11-8-12-16-26)33-38(6,28(43)19-29-39(33,21-48-29)52-24(3)42)34(45)32(49-23(2)41)31(22)37(40,4)5/h7-18,27-29,32-33,35,43,47H,19-21H2,1-6H3/b18-17+/t27-,28-,29+,32+,33-,35-,38+,39-,40+/m0/s1
• InChI Key： PPZXDJGRIUOJEB-ODILUHENSA-N
• SMILES： O1C[C@@]2([C@H]1C[C@@H]([C@@]1(C)C([C@@H](C3=C(C)[C@H](C[C@](C3(C)C)([C@H]([C@H]21)OC(C1C=CC=CC=1)=O)O)OC(/C=C/C1C=CC=CC=1)=O)OC(C)=O)=O)O)OC(C)=O

Computed Properties

• Exact Mass: 716.28327683g/mol
• Monoisotopic Mass: 716.28327683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 52
• Rotatable Bond Count: 11
• Complexity: 1520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 172

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 801.3±65.0 °C at 760 mmHg
• Flash Point: 241.7±27.8 °C
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

(2α,5β,7β,10β,13α)-4,10-Diacetoxy-1,7-dihydroxy-9-oxo-13-{[(2E)-3-phenyl-2-propenoyl]oxy}-5,20-epoxytax-11-en-2-yl benzoate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Taxanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Taxanes and derivatives